Cas no 956438-32-7 (N-methyl-N-(2-{4-[1-(2-pyrimidinyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-2-pyridinamine)

• Product Name: N-methyl-N-(2-{4-[1-(2-pyrimidinyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-2-pyridinamine
• CAS No: 956438-32-7
• MF: C₂₁H₂₀N₆O
• MW: 372.42310333252
• CID: 6782167
• PubChem ID: 5152493
• Update Time: 2025-11-01

N-methyl-N-(2-{4-[1-(2-pyrimidinyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• MixCom2_000055
• 8R-0343
• MCULE-4664212883
• N-methyl-N-[2-[4-(1-pyrimidin-2-ylpyrazol-3-yl)phenoxy]ethyl]pyridin-2-amine
• 956438-32-7
• N-methyl-N-(2-{4-[1-(pyrimidin-2-yl)-1H-pyrazol-3-yl]phenoxy}ethyl)pyridin-2-amine
• Oprea1_803018
• Bionet1_000018
• N-methyl-N-(2-{4-[1-(pyrimidin-2-yl)pyrazol-3-yl]phenoxy}ethyl)pyridin-2-amine
• N-methyl-N-(2-{4-[1-(2-pyrimidinyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-2-pyridinamine
• AKOS005102084

• Inchi： 1S/C21H20N6O/c1-26(20-5-2-3-11-22-20)15-16-28-18-8-6-17(7-9-18)19-10-14-27(25-19)21-23-12-4-13-24-21/h2-14H,15-16H2,1H3
• InChI Key： COAODQRUGMRSNI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CN(C2N=CC=CN=2)N=1)CCN(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 372.16985928g/mol
• Monoisotopic Mass: 372.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69Ų

Additional information on N-methyl-N-(2-{4-[1-(2-pyrimidinyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-2-pyridinamine

N-Methyl-N-(2-{4-[1-(2-Pyrimidinyl)-1H-Pyrazol-3-yl]Phenoxy}Ethyl)-2-Pyridinamine: A Comprehensive Overview

N-Methyl-N-(2-{4-[1-(2-Pyrimidinyl)-1H-Pyrazol-3-yl]Phenoxy}Ethyl)-2-Pyridinamine (CAS No. 956438-32-7) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its intricate structure, has garnered attention due to its promising pharmacological properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is notable for its combination of functional groups, including the pyrimidinyl, pyrazolyl, and phenoxy moieties. These groups contribute to its unique chemical properties and biological activity. The pyridinamine core further enhances its ability to interact with biological targets, making it a versatile molecule for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the N-methyl-N-(2-phenoxyethyl) fragment, which is critical for the compound's stability and bioavailability. These methods include multi-component reactions and catalytic processes that facilitate the assembly of complex structures with high precision.

From a pharmacological perspective, this compound has demonstrated remarkable activity in preclinical models. Studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate signaling pathways associated with neurodegenerative diseases has positioned it as a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The CAS No 956438-32-7 compound has also been investigated for its anticancer properties. Research indicates that it can induce apoptosis in cancer cells while sparing normal cells, which is a critical feature for an ideal anticancer drug. Furthermore, its ability to enhance the efficacy of conventional chemotherapy agents makes it a valuable addition to cancer treatment regimens.

In terms of drug delivery, the compound's pharmacokinetic profile has been optimized through various formulation strategies. Researchers have explored the use of nanotechnology-based delivery systems to improve its solubility and bioavailability. These innovations have brought it closer to clinical trials, where its safety and efficacy will be rigorously evaluated.

Looking ahead, the development of N-methyl-N-(2-{4-[1-(2-pyrimidinyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-2-pyridinamine represents a significant milestone in medicinal chemistry. Its versatility as a therapeutic agent underscores the importance of continued research into its mechanisms of action and potential applications. As scientific understanding deepens, this compound holds the promise of becoming a cornerstone in modern medicine.